(4,5-Difluoro-2-(n-pentyloxy)phenyl)Zinc bromide

• Molecular Formula: C11H13BrF2OZn
• Molecular Weight: 344.5 g/mol
• IUPAC Name: bromozinc(1+);1,2-difluoro-4-pentoxybenzene-5-ide
• InChI: InChI=1S/C11H13F2O.BrH.Zn/c1-2-3-4-7-14-9-5-6-10(12)11(13)8-9;;/h6,8H,2-4,7H2,1H3;1H;/q-1;;+2/p-1
• InChI Key: GIEGRJBDLZPHTA-UHFFFAOYSA-M
• Canonical SMILES: CCCCCOC1=CC(=C(C=[C-]1)F)F.[Zn+]Br

Description

(4,5-difluoro-2-(n-pentyloxy)phenyl)zinc bromide, 0.50 M in tetrahydrofuran (THF), is an organozinc compound used in various chemical reactions, particularly in organic synthesis. This compound is known for its reactivity and utility in forming carbon-carbon bonds, making it valuable in the synthesis of complex organic molecules.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (4,5-difluoro-2-(n-pentyloxy)phenyl)zinc bromide typically involves the reaction of 4,5-difluoro-2-(n-pentyloxy)phenyl bromide with zinc in the presence of a suitable solvent like THF. The reaction is usually carried out under an inert atmosphere to prevent oxidation and moisture interference. The general reaction can be represented as follows:

$$\text{4,5-difluoro-2-(n-pentyloxy)phenyl bromide} + \text{Zn} \rightarrow \text{(4,5-difluoro-2-(n-pentyloxy)phenyl)zinc bromide}$$4,5-difluoro-2-(n-pentyloxy)phenyl bromide+Zn→(4,5-difluoro-2-(n-pentyloxy)phenyl)zinc bromide

Industrial Production Methods

In industrial settings, the production of this compound may involve more scalable methods, such as continuous flow synthesis, to ensure consistent quality and yield. The use of automated systems and controlled environments helps in maintaining the purity and concentration of the final product.

Chemical Reactions Analysis

Types of Reactions

(4,5-difluoro-2-(n-pentyloxy)phenyl)zinc bromide undergoes various types of reactions, including:

Substitution Reactions: It can participate in nucleophilic substitution reactions where the zinc moiety is replaced by other nucleophiles.

Coupling Reactions: It is commonly used in cross-coupling reactions, such as the Suzuki-Miyaura coupling, to form carbon-carbon bonds.

Common Reagents and Conditions

Reagents: Palladium catalysts, boronic acids, and other organometallic reagents.

Conditions: Typically, these reactions are carried out under inert atmospheres, with temperatures ranging from room temperature to elevated temperatures depending on the specific reaction requirements.

Major Products

The major products formed from these reactions are often complex organic molecules that are valuable intermediates in pharmaceuticals, agrochemicals, and materials science.

Scientific Research Applications

Chemistry

In chemistry, (4,5-difluoro-2-(n-pentyloxy)phenyl)zinc bromide is used as a reagent in the synthesis of various organic compounds. Its ability to form carbon-carbon bonds efficiently makes it a crucial tool in the development of new synthetic methodologies.

Biology and Medicine

While direct applications in biology and medicine are less common, the compounds synthesized using this reagent can have significant biological activity. For example, intermediates in drug synthesis often utilize such organozinc compounds.

Industry

In the industrial sector, this compound is used in the production of advanced materials and specialty chemicals. Its role in forming complex molecular structures is essential for developing new materials with unique properties.

Mechanism of Action

The mechanism by which (4,5-difluoro-2-(n-pentyloxy)phenyl)zinc bromide exerts its effects involves the formation of a reactive organozinc intermediate. This intermediate can undergo transmetalation with palladium catalysts, facilitating the formation of new carbon-carbon bonds. The molecular targets and pathways involved are primarily related to the catalytic cycle of the cross-coupling reactions.

Comparison with Similar Compounds

Similar Compounds

• (4,5-difluoro-2-(n-pentyloxy)phenyl)zinc chloride
• (4,5-difluoro-2-(n-pentyloxy)phenyl)zinc iodide

Uniqueness

Compared to its analogs, (4,5-difluoro-2-(n-pentyloxy)phenyl)zinc bromide offers a balance of reactivity and stability, making it particularly useful in a wide range of synthetic applications. Its solubility in THF and compatibility with various catalytic systems further enhance its utility.